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Compound of Interest |

Compound Name: 2-Hydrazinyl-5-nitropyridine
CAS No.: 6343-98-2
Cat. No.: B1587325
- 7

CAS Registry Number: 6343-98-2 Synonyms: 2-Hydrazino-5-nitropyridine; (5-Nitropyridin-2-
yl)hydrazine Molecular Formula: CsHeN4O2 Molecular Weight: 154.13 g/mol [1][2]

Part 1: Executive Summary & Hazard Architecture

This guide defines the operational safety envelope for 2-Hydrazinyl-5-nitropyridine, a high-
value heterocyclic building block used in the synthesis of energetic materials, pharmaceuticals,
and agrochemicals.

The "Internal Redox" Hazard

The primary safety concern with this compound stems from its structural duality. It possesses a
strongly reducing hydrazine moiety (-NHNHz) and a strongly electron-withdrawing/oxidizing
nitro group (-NO2) on the same pyridine ring.

o Thermodynamic Tension: While kinetically stable at room temperature, the molecule contains
its own oxidant and fuel. Upon thermal initiation or shock, this "internal redox" system can
lead to rapid, exothermic decomposition.

» Toxicological Profile: Like many hydrazine derivatives, it is a potent skin sensitizer, a
suspected carcinogen, and acutely toxic by inhalation and ingestion.

Physicochemical Safety Profile
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Property Value/Characteristic Safety Implication

Orange/Yellow Crystalline Dust generation risk; inhalation

Physical State .
Solid hazard.

High Risk: Melting often

coincides with decomposition.

Melting Point 195-206°C (Dec.) )
Do not heat neat material to
melting point.
- DMSO, DMF, Methanol Use compatible solvents for
Solubility ] o
(sparingly) decontamination.

o ) ) Contact with oxidizers (e.g.,
o Strong Oxidizers, Acids, Acid ] o )
Incompatibility Chlorid fuming nitric acid) may cause
orides
immediate ignition.

. Fire releases toxic nitrogen
Decomposition NOx, CO, N2 )
oxides.

Part 2: Operational Handling Workflow (SOP)
Engineering Controls & PPE

Causality: Hydrazines are notorious for permeating standard latex gloves and causing delayed
hypersensitivity. The nitro group adds a deflagration risk.

e Primary Barrier: Class Il Biological Safety Cabinet (if powder) or Chemical Fume Hood with
face velocity >100 fpm.

» Glove Protocol:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Silver Shield® (Laminate) or thick Butyl Rubber for extended handling.
Standard nitrile degrades rapidly against hydrazine solutions.

» Eye Protection: Chemical splash goggles + Face shield (if working with >1g or heating).
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Safe Weighing & Transfer Protocol

Objective: Minimize dust generation and static discharge.

 Static Dissipation: Use an ionizing bar or anti-static gun on the weigh boat and spatula
before contact. Dry nitro-heterocycles can be static-sensitive.

o Solvent Dampening: If possible, weigh the solid directly into a tared flask containing the
reaction solvent (e.g., Ethanol) to immediately suppress dust.

e Tooling: Use chemically resistant plastic or stainless steel spatulas. Avoid rough ceramic
surfaces that could generate friction heat.

Reaction Setup & Heating

Critical Rule: Never heat 2-Hydrazinyl-5-nitropyridine to dryness.

» Solvent Selection: Ensure the reaction solvent has a boiling point below the compound’s
decomposition temperature (<150°C recommended).

 Inert Atmosphere: Run all reactions under Nitrogen or Argon. Hydrazines can air-oxidize to
form explosive azides or peroxides over time.

o Blast Shielding: For reactions >5g or those involving temperatures >80°C, a polycarbonate
blast shield must be placed between the apparatus and the operator.

Part 3: Visualization of Safety Logic
Workflow: Safe Handling Lifecycle

The following diagram illustrates the decision matrix for handling this compound, emphasizing
the "Stop/Go" decision points based on scale and state.
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Start: Handling 2-Hydrazinyl-5-nitropyridine

<1 gram > 1 gram or Heating

PPE: Nitrile (Double) + Goggles PPE: Silver Shield Gloves + Face Shield

Control: Fume Hood Control: Blast Shield Required

Process: Weighing & Solvation

'

Reaction Monitoring
(Temp < 150°C)

Waste Disposal
(Segregated)

Click to download full resolution via product page

Caption: Operational logic flow distinguishing between standard bench scale and high-risk
setups requiring enhanced containment.

Part 4: Emergency Response & Decontamination
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The "Bleach Trap" (Critical Warning)

Do NOT use Bleach (Sodium Hypochlorite) indiscriminately. While bleach is often used to
guench simple hydrazine hydrate, reacting it with nitro-substituted hydrazines can be
unpredictable.

e Risk: Formation of chloramines or diazonium species which may precipitate and become
shock-sensitive.

o Correct Decontamination: Use a solvent-based approach first, followed by surfactant
cleaning.

Spill Cleanup Protocol

o Evacuate: If dust is airborne, clear the lab for 15 minutes to allow settling/venting.
« |solate: Don full PPE (Silver Shield gloves).

o Wet Method: Cover the spill with a paper towel soaked in Ethanol or Acetone. This prevents
dust and solvates the compound.

o Collection: Wipe up the material.[3] Place the contaminated towels into a dedicated solid
hazardous waste container.

e Final Wash: Clean the surface with a soapy water solution (surfactant) to remove residues.

Waste Disposal[4]

» Stream:High Hazard Organic. Label clearly as "Toxic" and "Potential Explosive Hazard" if
dry.

e Segregation: NEVER mix with oxidizing waste streams (e.g., Chromic acid, Nitric acid waste,
Peroxides).

o Destruction: Professional incineration is the only recommended disposal method. Do not
attempt chemical destruction (quenching) in the lab unless strictly necessary and validated.

[4]
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Part 5: Storage & Stability

o Temperature: Store at 2—-8°C (Refrigerated).

o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible. The hydrazine group is
susceptible to air oxidation, turning the solid dark brown/black over time.

o Container: Amber glass to protect from light. Cap must be tight to prevent moisture ingress
(hydrolysis risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587325#2-hydrazinyl-5-nitropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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